Cas no 42768-45-6 (Pentanoyl chloride,2-bromo-)

• Product Name: Pentanoyl chloride,2-bromo-
• CAS No: 42768-45-6
• MF: C₅H₈BrClO
• MW: 199.473420143127
• CID: 325221
• PubChem ID: 11183241
• Update Time: 2025-04-19

Pentanoyl chloride,2-bromo- Chemical and Physical Properties

Names and Identifiers

• Pentanoyl chloride,2-bromo-
• 2-BROMOVALERYL CHLORIDE
• 5-Aza-2'-deoxycytidine
• 2-bromo-1-chloropentan-1-one
• 2-bromo-pentanoyl chloride
• 2-bromo-valeryl chloride
• 2-Brom-valerylchlorid
• a-Bromopentanoyl chloride
• a-Bromovaleroyl chloride
• AG-F-51834
• CTK4I6585
• FT-0691581
• KB-21833
• 42768-45-6
• 4,4-DIFLUOROBENZOIN
• PMUTYIACIXXOGC-UHFFFAOYSA-N
• AKOS006271984
• 2-bromopentanoyl Chloride
• 2-Bromovalerylchloride
• DTXSID80457937
• SCHEMBL4968295
• 2-bromopentanoylchloride
• bromopentanoic acid chloride

• Inchi： 1S/C5H8BrClO/c1-2-3-4(6)5(7)8/h4H,2-3H2,1H3
• InChI Key： PMUTYIACIXXOGC-UHFFFAOYSA-N
• SMILES： BrC(C(=O)Cl)CCC

Computed Properties

• Exact Mass: 197.94471g/mol
• Monoisotopic Mass: 197.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 84.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.498
• Boiling Point: 179.384 °C at 760 mmHg
• Flash Point: 62.29 °C